Cas no 249608-90-0 (1,3,8,9-Tetrahydroxycoumestan; 1,3,8-Tri-Me ether)

• Product Name: 1,3,8,9-Tetrahydroxycoumestan; 1,3,8-Tri-Me ether
• CAS No: 249608-90-0
• MF: C₁₈H₁₄O₇
• MW: 342.299565792084
• CID: 6732845
• Update Time: 2024-03-03

1,3,8,9-Tetrahydroxycoumestan; 1,3,8-Tri-Me ether Chemical and Physical Properties

Names and Identifiers

• 1,3,8,9-Tetrahydroxycoumestan; 1,3,8-Tri-Me ether

• Inchi： 1S/C18H14O7/c1-21-8-4-13(23-3)16-14(5-8)25-18(20)15-9-6-12(22-2)10(19)7-11(9)24-17(15)16/h4-7,19H,1-3H3
• InChI Key： DMFBVIMJZZSCJE-UHFFFAOYSA-N
• SMILES： COC1C=C2C(C3=C(C(O2)=O)C2C(=CC(=C(C=2)OC)O)O3)=C(OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• XLogP3: 1.861

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans